Cas no 186495-49-8 (3,3-bis(3-fluorophenyl)-N-methylpropan-1-amine)

• Product Name: 3,3-bis(3-fluorophenyl)-N-methylpropan-1-amine
• CAS No: 186495-49-8
• MF: C₁₆H₁₇F₂N
• MW: 261.30969119072
• CID: 874041
• Update Time: 2025-04-19

3,3-bis(3-fluorophenyl)-N-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-bis(3-fluorophenyl)-N-methylpropan-1-amine
• DELUCEMINE

• Inchi： 1S/C16H17F2N/c1-19-9-8-16(12-4-2-6-14(17)10-12)13-5-3-7-15(18)11-13/h2-7,10-11,16,19H,8-9H2,1H3
• InChI Key： MUGNLPWYHGOJEG-UHFFFAOYSA-N
• SMILES： C1(=CC=CC(F)=C1)C(CCNC)C1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 261.13301
• Monoisotopic Mass: 261.132906
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 1.105
• Boiling Point: 346°C at 760 mmHg
• Flash Point: 163°C
• Refractive Index: 1.53
• PSA: 12.03